1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol
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Overview
Description
1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol is an organic compound with the molecular formula C18H17NO2. This compound is characterized by the presence of a pyrrole ring substituted with a methyl group and a phenoxyphenyl group attached to a methanol moiety.
Preparation Methods
The synthesis of 1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 1-methylpyrrole and 4-phenoxybenzaldehyde.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base catalyst to facilitate the formation of the desired product.
Industrial Production: On an industrial scale, the production process may involve optimization of reaction parameters such as temperature, pressure, and reaction time to maximize yield and purity.
Chemical Reactions Analysis
1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.
Substitution: The phenoxy group can undergo substitution reactions with various nucleophiles.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines.
Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
1-Methyl-2-pyrrolyl-(4-phenoxyphenyl)methanol can be compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Compounds such as 1-methylpyrrole and 4-phenoxybenzaldehyde share structural similarities but differ in their chemical properties and applications.
Properties
Molecular Formula |
C18H17NO2 |
---|---|
Molecular Weight |
279.3 g/mol |
IUPAC Name |
(1-methylpyrrol-2-yl)-(4-phenoxyphenyl)methanol |
InChI |
InChI=1S/C18H17NO2/c1-19-13-5-8-17(19)18(20)14-9-11-16(12-10-14)21-15-6-3-2-4-7-15/h2-13,18,20H,1H3 |
InChI Key |
SPSGHKCEUPRSRZ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=CC=C1C(C2=CC=C(C=C2)OC3=CC=CC=C3)O |
Origin of Product |
United States |
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